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Compound Focus: Furyl hydroxymethyl ketone

CAS No.: 17678-19-2

Cat. No.: S752361

The following sections provide a technical summary of the available GC-MS and related data for Furyl

hydroxymethyl ketone (CAS 17678-19-2), a compound used as a diverse synthesis reagent [1].

Compound Identification and Basic Properties

Basic Identifiers

e IUPAC Name: 1-(2-Furanyl)-2-hydroxyethanone [2] [3]
CAS Registry Number: 17678-19-2 [2] [3] [4]
Molecular Formula: CsHeOs [2] [3] [4]

Molecular Weight: 126.11 g/mol [2] [3] [4]

InChiKey: RSZZMVPSHLKFQY-UHFFFAOYSA-N [2] [3]

Estimated Physical Properties (for experimental planning)

¢ Boiling Point: 239 - 240 °C at 760 mmHg (estimated) [4]

¢ Flash Point: 98.8 °C (210 °F) (estimated) [4]

e Water Solubility: ~1,000,000 mg/L at 25 °C (estimated) [4]
¢ logP (o/w): -0.366 (estimated) [4]

Experimental GC-MS and Chromatography Data
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Mass Spectrometry (Electron lonization)

The mass spectrum for Furyl hydroxymethyl ketone is available for viewing from the NIST Mass
Spectrometry Data Center (MS number: 413768) [2]. The display is interactive and requires a browser with
JavaScript and HTML 5 support. Please note that due to licensing restrictions, this particular spectrum

cannot be downloaded [2].

Gas Chromatography Retention Indices

The table below lists experimentally determined retention index (RI) values for Furyl hydroxymethyl
ketone on different polar stationary phases, as compiled by NIST [3]. These values are crucial for method

development and compound identification.

Column

Active Carrier Retention
Length Temperature Program Reference
Phase Gas Index (1)
(m)
Stabilwax 30 Helium 35 °C (hold), 3 °C/min - 2019 Chinnici,
100 °C, 5 °C/min - 240 °C Guerrero, et al.,
(hold 10 min) 2009 [3]
BP-20 30 Helium 50 °C (1 min), 2.5 °C/min - 1984 Pontes,
100 °C, 2 °C/min - 180 °C, Marques, et al.,
15 °C/min - 220 °C 2007 [3]

Experimental Protocols and Methodology

GC-MS Analysis for Vinegar Volatiles (Stabilwax Method)

This method was used to characterize volatile compounds in quality vinegars with protected European

geographical indication [3].

e Sample Preparation: Not detailed in the compiled data.
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e GC-MS Configuration:
o Column: Stabilwax capillary column (30 m x 0.25 mm, 0.25 um film thickness) [3].
o Carrier Gas: Helium [3].
o Temperature Program: Initial temperature 35 °C, held for an unspecified time, then ramped at
3 °C/min to 100 °C, followed by a second ramp at 5 °C/min to a final temperature of 240 °C,

which was held for 10 minutes [3].
¢ Identification: Compounds were identified by comparing their mass spectra and retention indices

with reference standards or data from mass spectral libraries [3].

HS-SPME-GC-MS for Honey Volatiles (BP-20 Method)

This method was applied for the screening of volatile compositions from Portuguese multifloral honeys [3].

¢ Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME). Specific fiber type and
extraction conditions are detailed in the original publication (Pontes, Marques, et al., 2007) [3].
¢ GC-MS Configuration:
o Column: BP-20 capillary column (30 m x 0.25 mm, 0.25 pum film thickness) [3].
o Carrier Gas: Helium [3].
o Temperature Program: Initial temperature 50 °C held for 1 minute, then ramped at 2.5 °C/min
to 100 °C, followed by a ramp at 2 °C/min to 180 °C, and finally a fast ramp at 15 °C/min to 220
°C [3].
¢ Detection: Mass spectrometry was performed with a quadrupole mass spectrometer [3].

This workflow outlines the relationship between the analytical techniques and data sources for characterizing

Furyl hydroxymethyl ketone.
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Click to download full resolution via product page

Key Information for Researchers

e Occurrence: This compound has been identified in natural sources and extractives, including
cichorium intybus I. (chicory) root extract and strawberry jam [4].

e Safety for Transport: This compound is classified as a Dangerous Good for transport and may be
subject to additional shipping charges [1].

e Handling: The available safety information from the search results is limited. A comprehensive safety
assessment should be conducted prior to experimental work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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